N1-cyclopentyl-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-cyclopentyl-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C18H27N3O3/c22-17(18(23)20-15-4-1-2-5-15)19-12-14-7-9-21(10-8-14)13-16-6-3-11-24-16/h3,6,11,14-15H,1-2,4-5,7-10,12-13H2,(H,19,22)(H,20,23)
• InChI Key: CMKDJOOPCOEERY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C(=O)NCC2CCN(CC2)CC3=CC=CO3
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

N1-cyclopentyl-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide, also known as CX-5461, is a small molecule that has been identified as a potential anticancer drug. It was discovered by a team of researchers at the University of Queensland in Australia and is currently being studied for its ability to inhibit the activity of ribosomal RNA (rRNA) transcription, a process that is critical for the growth and survival of cancer cells.

Scientific Research Applications

Catalytic Activity in Organic Synthesis

• N,N'-Bis(furan-2-ylmethyl)oxalamide, a related compound, enhances the catalytic activity in Cu-catalyzed coupling of (hetero)aryl bromides with anilines and cyclic secondary amines. This method enables the coupling of a broad range of (hetero)aryl bromides with various (hetero)aryl amines and cyclic secondary amines at low temperatures, which is significant for pharmaceutical synthesis (Bhunia, Kumar, & Ma, 2017).

Imaging of Neuroinflammation

• [11C]CPPC, a compound structurally similar to N1-cyclopentyl-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide, is a PET radiotracer specific for CSF1R, a microglia-specific marker. This compound is used for imaging reactive microglia and disease-associated microglia, contributing to our understanding of neuroinflammation in various neuropsychiatric disorders (Horti et al., 2019).

Pharmaceutical Development

• Synthesis and pharmacological evaluation of novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, a compound related to N1-cyclopentyl-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide, show significant antidepressant and antianxiety activities. This indicates the potential of such compounds in developing new therapeutics for mental health disorders (Kumar et al., 2017).

Cyclin-Dependent Kinase Inhibitors

• Related compounds, like BP-14 and BP-20, are novel cyclin-dependent kinase inhibitors with significant biological activity. Their pharmacokinetic studies in rats provide pilot knowledge for the development of new anticancer therapies (Široká et al., 2018).

Receptor Antagonism

• Compounds like JNJ-5207787, which share structural similarities, serve as neuropeptide Y Y2 receptor antagonists. These are important for understanding and potentially treating a variety of neurological and psychiatric disorders (Bonaventure et al., 2004).